Cas no 62472-92-8 (8-Dodecenoic acid, methyl ester, (E)-)

• Product Name: 8-Dodecenoic acid, methyl ester, (E)-
• CAS No: 62472-92-8
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• CID: 443632
• PubChem ID: 71386079
• Update Time: 2025-04-19

8-Dodecenoic acid, methyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 8-Dodecenoic acid, methyl ester, (E)-
• methyl dodec-8-enoate
• Methyldodec-8-en-oat
• 62472-92-8
• DTXSID60808281

• Inchi： 1S/C13H24O2/c1-3-4-5-6-7-8-9-10-11-12-13(14)15-2/h5-6H,3-4,7-12H2,1-2H3
• InChI Key： XFKBEJGCTIJNCY-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCC=CCCC)=O

Computed Properties

• Exact Mass: 212.17772
• Monoisotopic Mass: 212.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters